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Introduction

Octol is a high explosive mixture of HMX (cyclotetramethylene-tetranitramine) and TNT
(trinitrotoluene), valued for its high performance and stability.[1] Understanding its sensitivity to
impact is crucial for ensuring safe handling, transportation, and storage.[2][3] Impact sensitivity
testing determines the minimum energy required to cause a reaction (e.g., explosion,
deflagration, or decomposition) upon impact.[3][4][5] This document provides detailed
application notes and protocols for conducting impact sensitivity testing on Octol formulations
using the BAM Fallhammer method, a widely recognized standard test.[4]

Data Presentation

The impact sensitivity of different Octol formulations is typically reported as the H50 value,
which is the drop height from which a standard weight has a 50% probability of causing a
reaction.[6][7] This can be converted to impact energy in Joules (J). The following table
summarizes representative impact sensitivity data for common Octol formulations compared to
its constituent components.
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Explosive Composition Drop Weight H50 (cm) Impact Energy
cm

Formulation (by weight) (kg) (J)
70% HMX / 30%

Octol 70/30 2.0 ~35-45 ~6.9 - 8.8
TNT
75% HMX / 25%

Octol 75/25 2.0 ~30-40 ~5.9-7.8
TNT

HMX (Class A) 100% HMX 2.0 ~28 ~5.5

TNT 100% TNT 2.0 >100 >19.6

Note: The values presented are representative and can vary based on the specific
manufacturing process, crystal size and morphology of the HMX and TNT, and the presence of
any additives or impurities.

Experimental Protocols
BAM Fallhammer Test for Octol

The BAM (Bundesanstalt fir Materialforschung und-prtfung) Fallhammer test is a standardized
method to determine the impact sensitivity of solid and liquid substances.[3][4]

3.1.1. Apparatus

o BAM Fallhammer apparatus consisting of a drop weight (1 kg, 2 kg, 5 kg, or 10 kg), guiding
column with a calibrated scale, steel anvil, and a release mechanism.[3]

o Steel cylinders and guide rings for sample confinement.

e Sample preparation tools: non-sparking spatula, volumetric scoop (typically 40 mm3).
* Remote control and observation system (recommended for safety).

» Protective blast shield.

3.1.2. Sample Preparation
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e Due to the castable nature of Octol, samples must be carefully prepared. The cast Octol
should be machined or carefully broken into small pieces.

e The pieces are then ground to a fine powder using a non-sparking mortar and pestle in a
remote or shielded location. The particle size should be uniform and specified in the test
report.

e The powdered Octol sample is conditioned at a specified temperature and humidity for at
least 24 hours before testing.

» Using a volumetric scoop, a precise amount of the conditioned Octol powder (typically
around 40 mg) is measured.[2]

e The sample is carefully placed into the steel cylinder assembly of the BAM Fallhammer.
3.1.3. Test Procedure

o Select the appropriate drop weight (a 2 kg weight is common for secondary explosives like
Octol).

e Place the prepared sample assembly on the anvil of the fallhammer.

o Set the initial drop height. For an unknown sample, it is advisable to start at a low height and
gradually increase it.

o Clear the test area of all personnel and remotely release the drop weight.

o Observe the outcome. A "go" or reaction is typically indicated by an audible report, flash, or
visible smoke. A "no-go" is the absence of these phenomena.

e The result ("go" or "no-go") is recorded.

» For the subsequent test, the "up-and-down" or Bruceton method is employed to determine
the next drop height.[8]

o If the result was a "go," the drop height is decreased by a set increment.

o If the result was a "no-go," the drop height is increased by the same increment.
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e This procedure is repeated for a statistically significant number of trials (typically 20-50).
3.1.4. Data Analysis (Bruceton Method)

The Bruceton method is a statistical approach to determine the 50% probability of initiation
(H50).[8] The analysis involves tabulating the "go" and "no-go" results at different drop heights
and applying statistical formulas to calculate the mean (H50) and standard deviation.

Safety Precautions

Handling and testing explosives like Octol requires strict adherence to safety protocols to
minimize risks.

o Personal Protective Equipment (PPE):

[¢]

Flame-retardant coveralls.

o

Safety glasses with side shields.

Face shield.

o

[¢]

Conductive footwear (to prevent static discharge).

[¢]

Ear protection (earplugs and/or earmuffs).

e Handling Procedures:

o Only authorized and trained personnel should handle explosives.

o Use non-sparking tools.

o Minimize the quantity of explosive material at the test site.

o Avoid friction, impact, and electrostatic discharge.

o All testing should be conducted in a designated, properly ventilated, and shielded area.

o Aremote operating and observation system is highly recommended.
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e Emergency Procedures:
o Ensure fire suppression equipment is readily available.
o Have a clear and practiced emergency evacuation plan.

o All personnel should be familiar with first aid for injuries related to explosions.

Visualizations
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Caption: Experimental workflow for impact sensitivity testing of Octol.
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Caption: Logical relationship of factors influencing Octol impact sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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